N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H19NO5/c1-20-9-7-18(10-13-6-8-21-11-13)17(19)16-12-22-14-4-2-3-5-15(14)23-16/h2-6,8,11,16H,7,9-10,12H2,1H3
• InChI Key: NVQGCIRGIVUOHC-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=COC=C1)C(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C17H19NO5
• Molecular Weight: 317.34 g/mol

Description

N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C17H19NO5 and its molecular weight is 317.341. The purity is usually 95%.
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Scientific Research Applications

Polymer Science Applications

The synthesis and copolymerization of bio-based benzoxazine monomers, which share structural similarities with the compound , have been explored for creating fully bio-based polybenzoxazines. These monomers, incorporating furan moieties, have shown beneficial effects on copolymerization processes, including enhancing the curing process, cross-linking density, and thermal properties of the resulting polymers. This research paves the way for the development of new bio-based polymers with desirable properties for industrial applications (Wang et al., 2012).

Medicinal Chemistry Applications

The compound's structural components have been utilized in the synthesis of novel compounds with potential as anti-inflammatory and analgesic agents. Specifically, derivatives synthesized from similar furan and benzodioxine frameworks have shown promising COX-1/COX-2 inhibitory activities, along with significant analgesic and anti-inflammatory effects. This highlights the potential of such structures in the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Organic Synthesis Applications

Research into the intermolecular photoaddition reaction of arenecarbothioamides to furans, including 2-methoxy derivatives, underscores the utility of furan-based compounds in novel photoinduced benzannulation processes. This work demonstrates the role of furan derivatives as versatile building blocks in organic synthesis, facilitating the synthesis of arene-fused aminobenzoates and potentially expanding the toolbox for constructing complex organic molecules (Oda et al., 1997).